Cas no 195737-25-8 (1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-)

1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- is a heterocyclic compound featuring a thiadiazole ring core substituted with a cyano group and a chlorine atom. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-withdrawing groups (cyano and chloro) enhances its utility in nucleophilic substitution and cyclization reactions. Its stability under various conditions allows for versatile applications in medicinal chemistry, where it serves as a precursor for bioactive molecules. The compound’s well-defined chemical properties ensure consistent performance in synthetic pathways, supporting efficient and scalable production processes.

1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- structure

195737-25-8 structure

Product Name:1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-

CAS No:195737-25-8

MF:C₃ClN₃S

MW:145.570197105408

CID:116829

PubChem ID:11286542

Update Time:2025-06-08

1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Chemical and Physical Properties

Names and Identifiers

- 1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
- 5-chloro-1,3,4-thiadiazole-2-carbonitrile
- 1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-
- 195737-25-8
- AT18998
- CNSGTVFPDJGHOG-UHFFFAOYSA-N
- EN300-6461206
- 5-chloro-[1,3,4]thiadiazole-2-carbonitrile
- SCHEMBL3320855
- Inchi： 1S/C3ClN3S/c4-3-7-6-2(1-5)8-3
- InChI Key： CNSGTVFPDJGHOG-UHFFFAOYSA-N
- SMILES： ClC1=NN=C(C#N)S1

Computed Properties

Exact Mass: 144.9503
Monoisotopic Mass: 144.9501459g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 49.57

1,3,4-Thiadiazole-2-carbonitrile, 5-chloro- Pricemore >>

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Chemenu	CM466370-1g	1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-	195737-25-8	95%+	1g	$787	2023-02-17
Enamine	EN300-6461206-0.05g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	0.05g	$252.0	2023-05-31
Enamine	EN300-6461206-0.1g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	0.1g	$376.0	2023-05-31
Enamine	EN300-6461206-0.25g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	0.25g	$538.0	2023-05-31
Enamine	EN300-6461206-0.5g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	0.5g	$847.0	2023-05-31
Enamine	EN300-6461206-1.0g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	1g	$1086.0	2023-05-31
Enamine	EN300-6461206-2.5g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	2.5g	$2127.0	2023-05-31
Enamine	EN300-6461206-5.0g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	5g	$3147.0	2023-05-31
Enamine	EN300-6461206-10.0g	5-chloro-1,3,4-thiadiazole-2-carbonitrile	195737-25-8	95%	10g	$4667.0	2023-05-31
Aaron	AR00BC2U-50mg	1,3,4-Thiadiazole-2-carbonitrile, 5-chloro-	195737-25-8	95%	50mg	$372.00	2025-01-23